2-Chloro-N-(2-hydroxyethyl)-5-nitro-benzenesulfonamide
Cat. No. B8417091
M. Wt: 280.69 g/mol
InChI Key: MJDCRSJTIITBGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08466201B2
Procedure details
2-Chloro-N-(2-hydroxyethyl)-5-nitro-benzenesulfonamide (1.00 g, 3.57 mmol) was dissolved in methanol (35 ml) and placed under an atmosphere of nitrogen prior to the addition of 10% Pd/C (10 Wt %, 100 mg) in one portion. The reaction was evacuated, placed under an atmosphere of hydrogen (1 bar) and stirred vigorously overnight. The reaction was filtered through celite and the filtrate was concentrated in vacuo to afford the named product (0.77 g, 100%); LCMS Rt=1.44 min, m/z (ES+) 217 (M+H).
Quantity
1 g
Type
reactant
Reaction Step One
Name
Yield
100%
Identifiers
|
REACTION_CXSMILES
|
Cl[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-])=O)=[CH:4][C:3]=1[S:11]([NH:14][CH2:15][CH2:16][OH:17])(=[O:13])=[O:12]>CO.[Pd]>[NH2:8][C:5]1[CH:4]=[C:3]([S:11]([NH:14][CH2:15][CH2:16][OH:17])(=[O:13])=[O:12])[CH:2]=[CH:7][CH:6]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)NCCO
|
|
Name
|
|
|
Quantity
|
35 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Step Two
|
Name
|
|
|
Quantity
|
100 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred vigorously overnight
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The reaction was evacuated
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The reaction was filtered through celite
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the filtrate was concentrated in vacuo
|
Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC=1C=C(C=CC1)S(=O)(=O)NCCO
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.77 g | |
| YIELD: PERCENTYIELD | 100% | |
| YIELD: CALCULATEDPERCENTYIELD | 99.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
